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Compound of Interest

Compound Name: Broussochalcone B

Cat. No.: B190645

Broussochalcone B, a natural chalcone compound, has demonstrated significant potential as
an anticancer agent in a variety of preclinical studies. This guide provides a comparative
overview of its activity, offering researchers, scientists, and drug development professionals a
comprehensive resource to evaluate its efficacy in different cancer cell lines. The information is
presented through clear data summaries, detailed experimental protocols, and visual diagrams
of the key signaling pathways involved in its mechanism of action.

Quantitative Analysis of Cytotoxic Activity

The cytotoxic effect of Broussochalcone B, frequently referred to as Broussochalcone A in the
scientific literature, has been evaluated across several human cancer cell lines. The half-
maximal inhibitory concentration (IC50) values, a measure of the compound's potency, are
summarized in the table below.
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Cell Line Cancer Type IC50 (pM) at 48h Reference
Panc-1 Pancreatic 21.10 [1]
MiaPaCa-2 Pancreatic 27.20 [1]

Not explicitly stated,
HCT116 Colorectal o ] [1]
but activity confirmed

) Activity confirmed, but
AGS Gastric N [1]
IC50 not specified

Activity confirmed, but
H460 Large Cell Lung o [1]
IC50 not specified

Activity confirmed, but
A498 Renal 5
IC50 not specified

Activity confirmed, but
ACHN Renal
IC50 not specified

Various Colon and o ]

) ) Activity confirmed, but
Liver Cancer Cell Colon & Liver »

) IC50 not specified
Lines

Note: The activity of Broussochalcone B has been confirmed in the cell lines listed without a
specific IC50 value, indicating its potential as a subject for further quantitative investigation.

Signaling Pathways Modulated by Broussochalcone
B

Broussochalcone B exerts its anticancer effects by modulating several critical signaling
pathways involved in cell proliferation, survival, and apoptosis. The following diagrams illustrate
the key pathways affected by this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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